Cas no 1196677-96-9 (3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid)

• Product Name: 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid
• CAS No: 1196677-96-9
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD00277427
• CID: 4576870
• PubChem ID: 5706409
• Update Time: 2025-06-11

3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid
• 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid

• MDL： MFCD00277427
• Inchi： 1S/C8H9ClN2O2/c1-5-6(3-4-7(12)13)8(9)11(2)10-5/h3-4H,1-2H3,(H,12,13)/b4-3+
• InChI Key： ODPSFNRSRKYGOG-ONEGZZNKSA-N
• SMILES： C1(/C=C/C(O)=O)C(C)=NN(C)C=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid

Research Briefing on 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS: 1196677-96-9)

3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS: 1196677-96-9) is a pyrazole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been explored for its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The following briefing synthesizes the latest research findings on this compound, highlighting its synthesis, mechanisms of action, and therapeutic potential.

Recent studies have focused on the synthetic pathways for 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time and improves scalability. The method involves the condensation of 5-chloro-1,3-dimethyl-1H-pyrazole-4-carbaldehyde with malonic acid in the presence of a catalytic amount of piperidine, achieving a yield of over 85%. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

In terms of biological activity, research has demonstrated that 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound showed selective COX-2 inhibition with an IC50 value of 0.8 μM, outperforming several reference drugs in preclinical models. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

Additionally, the compound's antimicrobial properties have been investigated. A 2023 study in the European Journal of Medicinal Chemistry highlighted its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 4 μg/mL. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, a promising target for overcoming antibiotic resistance. Further in vivo studies are warranted to validate these findings and assess pharmacokinetic profiles.

Emerging research has also explored the anticancer potential of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid. A 2024 preprint on bioRxiv revealed that the compound induces apoptosis in human colorectal cancer cells (HCT-116) through the activation of caspase-3 and PARP cleavage. Notably, the compound exhibited minimal cytotoxicity against normal human fibroblasts, indicating a favorable therapeutic window. These results position it as a candidate for further development in oncology, particularly for targeted therapies.

In conclusion, 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS: 1196677-96-9) represents a versatile scaffold with multifaceted biological activities. Recent advancements in its synthesis and mechanistic understanding underscore its potential in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and conducting comprehensive preclinical evaluations to translate these findings into clinical applications.